Cas no 128381-60-2 (4-ethoxy-1-methyl-1H-pyrazole)

4-Ethoxy-1-methyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with an ethoxy group at the 4-position and a methyl group at the 1-position. This structure imparts versatility as a building block in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its ethoxy moiety enhances solubility and reactivity, making it valuable for nucleophilic substitution and cross-coupling reactions. The methyl group at the nitrogen stabilizes the pyrazole ring, improving thermal and chemical stability. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors and receptor modulators due to its balanced lipophilicity and electronic properties.

4-ethoxy-1-methyl-1H-pyrazole structure

Product Name:4-ethoxy-1-methyl-1H-pyrazole

CAS No:128381-60-2

MF:C₆H₁₀N₂O

MW:126.156401157379

MDL:MFCD30337688

CID:5611915

PubChem ID:22402690

Update Time:2025-06-07

4-ethoxy-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- EN300-3405629
- SCHEMBL21888512
- 128381-60-2
- 4-ethoxy-1-methyl-1H-pyrazole
- MDL： MFCD30337688
- Inchi： 1S/C6H10N2O/c1-3-9-6-4-7-8(2)5-6/h4-5H,3H2,1-2H3
- InChI Key： AUCGXFVBWAZSSK-UHFFFAOYSA-N
- SMILES： O(CC)C1C=NN(C)C=1

Computed Properties

Exact Mass: 126.079312947g/mol
Monoisotopic Mass: 126.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 27Å²

4-ethoxy-1-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3405629-1g	4-ethoxy-1-methyl-1H-pyrazole	128381-60-2		1g	$628.0	2023-09-03
Enamine	EN300-3405629-5g	4-ethoxy-1-methyl-1H-pyrazole	128381-60-2		5g	$1821.0	2023-09-03
Enamine	EN300-3405629-10g	4-ethoxy-1-methyl-1H-pyrazole	128381-60-2		10g	$2701.0	2023-09-03
Enamine	EN300-3405629-0.05g	4-ethoxy-1-methyl-1H-pyrazole	128381-60-2	95.0%	0.05g	$528.0	2025-03-18
Enamine	EN300-3405629-0.1g	4-ethoxy-1-methyl-1H-pyrazole	128381-60-2	95.0%	0.1g	$553.0	2025-03-18
Enamine	EN300-3405629-0.25g	4-ethoxy-1-methyl-1H-pyrazole	128381-60-2	95.0%	0.25g	$579.0	2025-03-18
Enamine	EN300-3405629-0.5g	4-ethoxy-1-methyl-1H-pyrazole	128381-60-2	95.0%	0.5g	$603.0	2025-03-18
Enamine	EN300-3405629-1.0g	4-ethoxy-1-methyl-1H-pyrazole	128381-60-2	95.0%	1.0g	$628.0	2025-03-18
Enamine	EN300-3405629-2.5g	4-ethoxy-1-methyl-1H-pyrazole	128381-60-2	95.0%	2.5g	$1230.0	2025-03-18
Enamine	EN300-3405629-5.0g	4-ethoxy-1-methyl-1H-pyrazole	128381-60-2	95.0%	5.0g	$1821.0	2025-03-18